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Compound of Interest

Compound Name: Oleonitrile

Cat. No.: B091845 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Introduction
Oleonitrile ((9Z)-octadec-9-enenitrile) is a long-chain fatty nitrile with significant potential in

various industrial and scientific applications, including as a precursor for amines and as a

plasticizer. A thorough understanding of its solubility in different organic solvents is crucial for its

application in synthesis, formulation, and purification processes. This technical guide provides

a comprehensive overview of the solubility characteristics of oleonitrile, detailed experimental

protocols for solubility determination, and a visual representation of the experimental workflow.

While specific quantitative solubility data for oleonitrile is not extensively available in public

literature, this guide compiles estimated solubility based on the known behavior of structurally

similar long-chain fatty acids and nitriles. The provided data and protocols are intended to

serve as a valuable resource for researchers working with oleonitrile and related compounds.

Physicochemical Properties of Oleonitrile
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Property Value

Molecular Formula C₁₈H₃₃N

Molecular Weight 263.47 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point Approximately 330-340 °C at 760 mmHg

Melting Point Approximately 4-5 °C

Water Solubility Insoluble

Solubility of Oleonitrile in Organic Solvents
Oleonitrile, with its long C18 hydrocarbon chain, is a nonpolar molecule. The presence of the

nitrile (-C≡N) group introduces a degree of polarity. Following the principle of "like dissolves

like," oleonitrile is expected to be readily soluble in nonpolar and moderately polar organic

solvents, while its solubility in highly polar solvents is limited.

Estimated Solubility Data
The following table summarizes the estimated solubility of oleonitrile in a range of common

organic solvents at ambient temperature (approximately 20-25 °C). These estimations are

based on the reported solubilities of oleic acid, stearic acid, and other long-chain fatty acids

and nitriles.

Solvent Solvent Type
Estimated Solubility (
g/100 mL)

Hexane Nonpolar > 50

Toluene Nonpolar (Aromatic) > 50

Acetone Polar Aprotic 10 - 50

Ethanol Polar Protic 5 - 20

Methanol Polar Protic 1 - 10
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Note: This data is estimated and should be confirmed experimentally for precise applications.

Experimental Protocol: Gravimetric Method for
Solubility Determination
The gravimetric method is a reliable and straightforward technique for determining the solubility

of a non-volatile solute like oleonitrile in a volatile organic solvent.

Materials and Apparatus
Oleonitrile (high purity)

Selected organic solvents (analytical grade)

Analytical balance (readable to ±0.0001 g)

Thermostatically controlled water bath or incubator

Vials with screw caps (e.g., 20 mL scintillation vials)

Volumetric flasks (various sizes)

Pipettes and syringes

Filtration apparatus (e.g., syringe filters with appropriate membrane, 0.22 µm PTFE)

Evaporating dishes or pre-weighed aluminum pans

Oven or vacuum oven

Procedure
Preparation of Saturated Solution:

Add an excess amount of oleonitrile to a vial containing a known volume (e.g., 10 mL) of

the chosen organic solvent. An excess is ensured when a visible amount of undissolved

oleonitrile remains at the bottom of the vial.

Securely cap the vial to prevent solvent evaporation.
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Place the vial in a thermostatically controlled water bath or incubator set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached. A magnetic stirrer or a shaker can be used for this purpose.

Sample Collection and Filtration:

Allow the vial to stand undisturbed at the set temperature for at least 2 hours to let the

excess solute settle.

Carefully draw a known volume (e.g., 5 mL) of the supernatant (the clear saturated

solution) using a pre-warmed pipette to avoid precipitation due to temperature changes.

Immediately filter the collected supernatant through a syringe filter into a pre-weighed

evaporating dish or aluminum pan. This step is crucial to remove any undissolved

microparticles.

Solvent Evaporation and Mass Determination:

Record the exact weight of the evaporating dish containing the filtered solution.

Place the evaporating dish in an oven at a temperature sufficient to evaporate the solvent

without degrading the oleonitrile (e.g., 60-80 °C). For high-boiling point solvents, a

vacuum oven is recommended.

Continue heating until all the solvent has evaporated and a constant weight of the

oleonitrile residue is achieved. This can be confirmed by repeated weighing until the

mass does not change significantly between measurements.

Record the final weight of the evaporating dish with the dry oleonitrile residue.

Calculation of Solubility
The solubility is calculated using the following formula:

Solubility ( g/100 mL) = [(Mass of dish + residue) - (Mass of empty dish)] / (Volume of filtrate

collected) * 100
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Visualization of Experimental Workflow
The following diagram illustrates the key steps in the gravimetric determination of oleonitrile
solubility.
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1. Preparation of Saturated Solution

2. Sampling and Filtration

3. Analysis

4. Calculation
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Filter the supernatant into a
pre-weighed evaporating dish

Evaporate the solvent

Weigh the dish with
dry Oleonitrile residue

Calculate Solubility
(g/100 mL)
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Caption: Gravimetric method workflow for solubility determination.
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Disclaimer: The quantitative solubility data provided in this document are estimations based on

structurally related compounds and should be experimentally verified for critical applications.

The experimental protocol is a general guideline and may require optimization based on

specific laboratory conditions and equipment.

To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of
Oleonitrile in Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091845#solubility-of-oleonitrile-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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